3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide

• IUPAC Name: 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide
• InChI: InChI=1S/C20H28N2O3/c23-19(9-12-22-11-5-1-2-8-20(22)24)21-15-16-10-13-25-18-7-4-3-6-17(18)14-16/h3-4,6-7,16H,1-2,5,8-15H2,(H,21,23)
• InChI Key: UZCBKAJOLXNXJV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CCC(=O)NCC2CCOC3=CC=CC=C3C2
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide, also known as Compound X, is a novel chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X is not fully understood, but it is believed to involve the modulation of various signaling pathways in the brain and other tissues. 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X has been shown to bind to specific receptors, such as the serotonin receptor and the dopamine receptor, and to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. These effects are thought to contribute to the compound's therapeutic potential in various diseases.
Biochemical and Physiological Effects
3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X can modulate the activity of various enzymes and receptors involved in neurotransmitter signaling, cell proliferation, and apoptosis. In vivo studies have shown that 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X can improve cognitive function, reduce inflammation, and inhibit tumor growth in animal models. However, further studies are needed to fully understand the biochemical and physiological effects of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X and its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X is its high purity and stability, which makes it suitable for a wide range of lab experiments. 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X can be easily synthesized in large quantities and can be stored for long periods without degradation. However, one of the limitations of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X is its high cost, which may limit its use in certain research projects. Additionally, the mechanism of action of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X is not fully understood, which may make it difficult to interpret the results of certain experiments.

Future Directions

There are several future directions for research on 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X. One direction is to investigate the potential therapeutic applications of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X in various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to elucidate the mechanism of action of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X and to identify its molecular targets. Additionally, future research could focus on optimizing the synthesis method of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X to reduce its cost and improve its purity and yield. Finally, further studies are needed to fully understand the biochemical and physiological effects of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X and its potential applications in various fields of research.
Conclusion
3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X is a novel chemical compound that has shown promising results in various fields of scientific research. Its high purity and stability make it suitable for a wide range of lab experiments, and its potential therapeutic applications in various diseases make it a promising drug candidate. However, further studies are needed to fully understand the mechanism of action of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X involves the reaction of 2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethylamine with 3-(2-chloroacetyl)azepan-1-one in the presence of a base and a solvent. The resulting product is then treated with propanoic anhydride to obtain the final compound. The synthesis of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X has been optimized to achieve high yields and purity, making it suitable for a wide range of applications.

Scientific Research Applications

3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X has shown promising results in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X has been investigated for its potential as a drug candidate for the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X has been studied for its effects on the central nervous system, including its ability to modulate neurotransmitter release and uptake. In neuroscience, 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X has been used as a tool to study the molecular mechanisms underlying synaptic plasticity and learning and memory.